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Compound of Interest

Compound Name: 4-Bromobenzoic acid

Cat. No.: B042806 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 4-
Bromobenzoic acid (CAS No. 586-76-5). The information is compiled from various safety data

sheets and scientific literature to support researchers, scientists, and professionals in the drug

development field in handling this chemical safely and effectively. This document details the

physical and chemical properties, hazard identification, toxicological data, and relevant

experimental protocols.

Chemical Identification and Physical Properties
4-Bromobenzoic acid is a white to light yellow crystalline powder.[1] It is characterized by a

benzene ring substituted with a bromine atom and a carboxylic acid group.[2] This compound is

slightly soluble in hot water and soluble in alcohol and ether.[3]

Table 1: Physical and Chemical Properties of 4-Bromobenzoic Acid
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Property Value Reference(s)

CAS Number 586-76-5 [4]

Molecular Formula C₇H₅BrO₂ [4]

Molecular Weight 201.02 g/mol [4]

Appearance
White to light yellow crystal

powder
[1]

Melting Point 252-254 °C [4]

Solubility
Slightly soluble in hot water;

Soluble in alcohol and ether
[3]

log Pow 2.86 [5]

Hazard Identification and Classification
4-Bromobenzoic acid is classified as harmful if swallowed, causes skin irritation, causes

serious eye irritation, and may cause respiratory irritation.[6]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

Source:[6]

Pictograms:
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alt text

Signal Word: Warning[6]

Toxicological Data
The toxicological profile of 4-Bromobenzoic acid indicates potential health hazards upon

exposure. The available data from animal studies are summarized below.

Table 3: Summary of Toxicological Data

Endpoint Species Route Value Reference(s)

Acute Oral

Toxicity (LD50)
Mouse Oral 1059 mg/kg [4][7]

Skin Irritation Rabbit Dermal Not irritating

Eye Irritation Rabbit Ocular Irritating [8]

Inhalation

Toxicity (LC50)
- Inhalation No data available [7]

Genotoxicity

(Ames Test)
- - No data available

Carcinogenicity - -
Not classified as

a carcinogen
[5]

Experimental Protocols
Detailed methodologies for key toxicological assessments are outlined below, based on OECD

guidelines.

Acute Oral Toxicity (LD50)
The acute oral toxicity of 4-Bromobenzoic acid was likely determined following a protocol

similar to the OECD Guideline for the Testing of Chemicals, Section 423 ("Acute Toxic Class

Method").
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Methodology:

Test Animals: Healthy, young adult mice were used for the study.

Dosage: A single dose of 1059 mg/kg body weight was administered orally to the mice.[4][7]

Observation: The animals were observed for mortality and clinical signs of toxicity for a

specified period.

Endpoint: The LD50 value, the statistically estimated dose at which 50% of the animals are

expected to die, was determined.

Dermal Irritation
A study conducted on rabbits indicated that 4-Bromobenzoic acid is not a skin irritant. The

methodology likely followed the principles of the OECD Guideline for the Testing of Chemicals,

Section 404 ("Acute Dermal Irritation/Corrosion").

Methodology:

Test Animals: Healthy, young adult albino rabbits were used.

Application: A single dose of the test substance was applied to a small area of the skin and

covered with a semi-occlusive dressing for 4 hours.

Observation: The skin was examined for erythema (redness) and edema (swelling) at

specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Scoring: The severity of the skin reactions was scored, and the substance was classified

based on the mean scores. In the case of 4-Bromobenzoic acid, no dermal reactions were

observed.

Eye Irritation
While specific study data for 4-Bromobenzoic acid is not available, the classification as an

eye irritant suggests a protocol similar to OECD Guideline 405 ("Acute Eye

Irritation/Corrosion") was followed. A study on a similar substance, LA 409, provides a relevant

methodological example.[8]
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Methodology:

Test Animals: Healthy, adult albino rabbits were used.[9]

Application: A single dose of the test substance (e.g., 0.1 ml) was instilled into the

conjunctival sac of one eye of each animal.[8]

Observation: The eyes were examined for ocular reactions (corneal opacity, iritis,

conjunctival redness, and chemosis) at 1, 24, 48, and 72 hours after application.[9]

Scoring: The severity of the ocular lesions was graded according to a standardized scoring

system. For LA 409, reversible effects such as hyperaemic blood vessels, swelling of lids,

and corneal opacity were observed.[8] The substance is classified based on the severity and

reversibility of the eye lesions.

Signaling Pathways and Mechanisms of Toxicity
Currently, there is a lack of specific studies detailing the signaling pathways and molecular

mechanisms of toxicity for 4-Bromobenzoic acid in mammalian systems. The irritation effects

are likely due to its acidic nature and reactivity. Further research is needed to elucidate the

specific cellular and molecular targets.

Ecological Information
4-Bromobenzoic acid is considered readily biodegradable.[5] However, it is also classified as

harmful to aquatic life.[5]

Table 4: Ecotoxicological Data

Endpoint Species Value Reference(s)

Toxicity to algae

Pseudokirchneriella

subcapitata (green

algae)

ErC50 (48h): 13.48

mg/L
[5]

Visualization of Experimental Workflows
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The following diagrams illustrate the logical flow of standard toxicological testing procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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